Cas no 2107459-47-0 (2-6-(methoxycarbonyl)-1H-indol-3-ylacetic acid)

• Product Name: 2-6-(methoxycarbonyl)-1H-indol-3-ylacetic acid
• CAS No: 2107459-47-0
• MF: C₁₂H₁₁NO₄
• MW: 233.220043420792
• CID: 5793403
• PubChem ID: 83895458
• Update Time: 2025-10-14

2-6-(methoxycarbonyl)-1H-indol-3-ylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-[6-(methoxycarbonyl)-1H-indol-3-yl]acetic acid
• 2107459-47-0
• EN300-1635704
• 1H-Indole-3-acetic acid, 6-(methoxycarbonyl)-
• 2-6-(methoxycarbonyl)-1H-indol-3-ylacetic acid

• Inchi： 1S/C12H11NO4/c1-17-12(16)7-2-3-9-8(5-11(14)15)6-13-10(9)4-7/h2-4,6,13H,5H2,1H3,(H,14,15)
• InChI Key： FGLBWHWBMGTYKA-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=CC2=C(C=1)NC=C2CC(=O)O)=O

Computed Properties

• Exact Mass: 233.06880783g/mol
• Monoisotopic Mass: 233.06880783g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 79.4Ų

Experimental Properties

• Density: 1.394±0.06 g/cm3(Predicted)
• Boiling Point: 471.5±30.0 °C(Predicted)
• pka: 4.37±0.30(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indole-3-acetic acid derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolyl carboxylic acids and derivatives Indole-3-acetic acid derivatives